Cas no 2228206-10-6 (3-(1-methylpiperazin-2-yl)-1lambda6-thiolane-1,1-dione)

• Product Name: 3-(1-methylpiperazin-2-yl)-1lambda6-thiolane-1,1-dione
• CAS No: 2228206-10-6
• MF: C₉H₁₈N₂O₂S
• MW: 218.316421031952
• CID: 5943360
• PubChem ID: 165667944
• Update Time: 2025-05-30

3-(1-methylpiperazin-2-yl)-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-(1-methylpiperazin-2-yl)-1lambda6-thiolane-1,1-dione
• 2228206-10-6
• EN300-2006276

• Inchi： 1S/C9H18N2O2S/c1-11-4-3-10-6-9(11)8-2-5-14(12,13)7-8/h8-10H,2-7H2,1H3
• InChI Key： KIWFNBAKXJAOBP-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)C1CNCCN1C)(=O)=O

Computed Properties

• Exact Mass: 218.10889899g/mol
• Monoisotopic Mass: 218.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 57.8Ų

Additional information on 3-(1-methylpiperazin-2-yl)-1lambda6-thiolane-1,1-dione

3-(1-Methylpiperazin-2-yl)-1λ6-thiolane-1,1-dione: A Comprehensive Overview

3-(1-Methylpiperazin-2-yl)-1λ6-thiolane-1,1-dione is a compound with the CAS registry number 2228206-10-6, representing a unique chemical structure that has garnered attention in various scientific domains. This compound belongs to the class of thiolane diones, which are known for their versatile applications in organic synthesis and materials science. The molecule's structure features a piperazine ring substituted with a methyl group at position 1 and connected to a thiolane dione moiety, creating a framework that exhibits interesting electronic and structural properties.

The thiolane dione core of this compound is a five-membered ring containing two oxygen atoms in the form of ketones. This arrangement imparts the molecule with conjugation and aromaticity, making it suitable for applications in coordination chemistry and as a precursor for more complex structures. The piperazine ring, on the other hand, is a six-membered ring with two nitrogen atoms, which contributes to the compound's ability to form hydrogen bonds and act as a ligand in metal complexes. Recent studies have highlighted the potential of this compound in metal-organic frameworks (MOFs) due to its ability to coordinate with metal ions effectively.

One of the most significant aspects of 3-(1-methylpiperazin-2-yl)-1λ6-thiolane-1,1-dione is its role in organic synthesis. Researchers have utilized this compound as a building block for constructing larger molecules with tailored properties. For instance, its ability to undergo nucleophilic addition reactions has been exploited in the synthesis of bioactive compounds. Recent advancements in green chemistry have also led to the development of more sustainable methods for synthesizing this compound, reducing its environmental footprint while maintaining high yields.

In terms of applications, this compound has found utility in materials science, particularly in the development of advanced polymers and coatings. Its ability to form stable cross-links with other monomers makes it an attractive candidate for creating materials with enhanced mechanical and thermal properties. Additionally, its role as an intermediate in pharmaceutical chemistry has been explored, with studies indicating potential applications in drug delivery systems due to its biocompatibility and controlled release properties.

Recent research has also focused on the electrochemical properties of 3-(1-methylpiperazin-2-yl)-1λ6-thiolane-1,1-dione, particularly its use as an electrolyte additive in lithium-ion batteries. Investigations have shown that incorporating this compound into battery systems can improve energy density and cycle stability by stabilizing the electrode surfaces. These findings have opened new avenues for its application in energy storage technologies.

The synthesis of 3-(1-methylpiperazin-2-yl)-1λ6-thiolane-1,1-dione typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the condensation of piperazine derivatives with appropriate carbonyl compounds under acidic or basic conditions. The use of microwave-assisted synthesis has been reported to significantly accelerate reaction times while maintaining product purity.

In conclusion, 3-(1-methylpiperazin-2-yl)-1λ6-thiolane-1,1-dione is a versatile compound with a wide range of applications across multiple scientific disciplines. Its unique structure and reactivity make it an invaluable tool in organic synthesis, materials science, and energy technology. As research continues to uncover new properties and applications for this compound, it is poised to play an increasingly important role in both academic and industrial settings.